Cas no 1804667-56-8 (4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1804667-56-8
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4809017
• Update Time: 2025-10-30

4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3ClF2N2O2/c9-5-3(1-12)6(8(14)15)13-2-4(5)7(10)11/h2,7H,(H,14,15)
• InChI Key： WEXRUTQONPHQKX-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(=O)O)=NC=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid

Introduction to 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804667-56-8)

4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804667-56-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a chloro group at the 4-position, a cyano group at the 3-position, and a difluoromethyl group at the 5-position, further functionalized with a carboxylic acid moiety at the 2-position. The unique structural configuration of this compound imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for various biological applications.

The structural features of 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid contribute to its reactivity and utility in multiple domains. The presence of the chloro group enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing more complex molecular frameworks. The cyano group introduces a polar site that can participate in hydrogen bonding interactions, influencing both its solubility and binding affinity to biological targets. Additionally, the difluoromethyl group is known for its metabolic stability and ability to modulate pharmacokinetic profiles, which is particularly advantageous in drug design.

In recent years, there has been growing interest in 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid due to its potential applications in medicinal chemistry. Researchers have leveraged its structural motifs to develop novel compounds with therapeutic efficacy. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, showcasing their promise in addressing chronic inflammatory diseases. The pyridine scaffold is particularly well-suited for drug development due to its prevalence in biologically active molecules and favorable pharmacokinetic properties.

The carboxylic acid functionality at the 2-position of 4-Chloro-3-cyano-5-(difluoromethyl)pyridine provides an additional handle for further derivatization. This group can be readily converted into esters, amides, or other derivatives, expanding the compound’s utility as a building block in synthetic chemistry. Such modifications allow chemists to fine-tune the physicochemical properties of the resulting molecules, optimizing their bioavailability and target specificity. The versatility of this compound has also made it attractive for agrochemical applications, where novel pyridine-based compounds are sought for their pesticidal and herbicidal activities.

Advances in computational chemistry have further enhanced the understanding of 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid‘s reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights have guided the design of more potent and selective analogs, accelerating the drug discovery process. Additionally, computational methods have been employed to predict metabolic pathways and potential side effects, aiding in the optimization of lead compounds before they enter clinical trials.

The synthesis of 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. While there are established routes to produce this compound, ongoing research aims to improve yield and purity through innovative methodologies. Catalytic processes have been explored to minimize byproduct formation and enhance reaction efficiency. Furthermore, green chemistry principles are being integrated into synthetic strategies to reduce environmental impact without compromising performance.

The pharmaceutical industry has taken note of 4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid‘s potential as a scaffold for drug development. Several companies have initiated programs to screen derivatives of this compound for novel therapeutic applications. Early-stage clinical trials have shown promising results for certain analogs in treating conditions such as cancer and neurodegenerative disorders. These findings underscore the importance of continued research into this class of compounds and highlight their role in addressing unmet medical needs.

Beyond pharmaceuticals, 4-Chloro-3-cyano-5-(difluoromethyl)pyridine has found utility in material science and industrial applications. Its unique electronic properties make it a candidate for use in organic electronics, where pyridine-based materials are valued for their charge transport capabilities. Additionally, researchers are exploring its potential as a ligand in catalytic systems, where it can facilitate various organic transformations with high efficiency.

In conclusion,4-Chloro-3-cyano-5-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804667-56-8) is a multifaceted compound with significant potential across multiple domains of science and industry. Its structural features enable diverse applications in drug discovery, agrochemicals, material science, and catalysis. As research continues to uncover new ways to harness its properties,this compound is poised to play an increasingly important role in advancing scientific innovation and addressing global challenges.